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Introduction

Herbimycin A is a benzoquinonoid ansamycin antibiotic that was initially identified for its ability
to reverse the transformed phenotype of cells expressing the v-src oncogene.[1] Subsequent
research has elucidated that its primary mechanism of action involves the inhibition of Heat
Shock Protein 90 (HSP90), a molecular chaperone critical for the conformational stability and
function of a wide array of signaling proteins, including numerous receptor tyrosine kinases
(RTKs).[2]

By binding to the ATP-binding pocket of HSP90, Herbimycin A disrupts the chaperone's
function, leading to the destabilization and misfolding of its client proteins.[2][3] These
misfolded RTKs are then recognized by the cellular quality control machinery and targeted for
degradation, primarily through the ubiquitin-proteasome pathway.[1][3] This process involves
the covalent attachment of ubiquitin molecules to the kinase, marking it for recognition and
degradation by the 26S proteasome.[1]

Herbimycin A has been shown to induce the degradation of several key RTKs, including the
Epidermal Growth Factor Receptor (EGFR), Insulin-like Growth Factor Receptor (IGF-IR),
Insulin Receptor (IR), and others.[1][4] This targeted degradation results in the downregulation
of RTK signaling pathways, which are often hyperactivated in various cancers, making
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Herbimycin A and other HSP90 inhibitors a subject of interest in oncology research.[5][6]
These application notes provide a summary of quantitative data and detailed protocols for
assessing the effects of Herbimycin A on RTK degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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